Cas no 856061-37-5 (methyl 2-phenyl-1H-imidazole-4-carboxylate)

• Product Name: methyl 2-phenyl-1H-imidazole-4-carboxylate
• CAS No: 856061-37-5
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD00208415
• CID: 823741
• PubChem ID: 644585
• Update Time: 2025-07-31

methyl 2-phenyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-phenyl-1H-pyrazole-5-carboxylate
• MFCD00781977
• BAS 06491662
• BDBM41868
• 1H-Pyrazole-3-carboxylic acid, 5-phenyl-, methyl ester
• 856061-37-5
• SR-01000323024-1
• J-522210
• A841375
• 1H-Pyrazole-3-carboxylicacid, 5-phenyl-, methyl ester
• CS-0042951
• 3-phenyl-1H-pyrazole-5-carboxylic acid methyl ester
• FT-0640386
• methyl 5-phenyl-1H-pyrazole-3-carboxylate
• CHEMBL1493025
• P16955
• F2130-0064
• EN300-110830
• 1H-Pyrazole-3-carboxylicacid,5-phenyl-,methyl ester
• Z114092434
• SR-01000323024
• ROXAFVODFXYSFO-UHFFFAOYSA-N
• AKOS000112493
• HMS1558G17
• SCHEMBL646099
• TimTec1_008484
• AMY12041
• 5-Phenyl-2H-pyrazole-3-carboxylic acid methyl ester
• DTXSID50349390
• MFCD00208415
• MLS000076632
• SY112410
• HMS2346K16
• Methyl3-phenyl-1H-pyrazole-5-carboxylate
• 56426-35-8
• MLS-0023692.0001
• 3-phenylpyrazole-5-carboxylic acid methyl ester
• BB 0219248
• PS-3088
• BCP23028
• 1Y-0617
• AKOS000309341
• SMR000013780
• cid_644585
• 2-Phenyl-1H-imidazole-4-carboxylic acid methy l ester
• FT-0727004
• 5-Phenyl-1H-pyrazole-3-carboxylic acid methyl ester
• methyl 2-phenyl-1H-imidazole-4-carboxylate

• MDL： MFCD00208415
• Inchi： 1S/C11H10N2O2/c1-15-11(14)10-7-9(12-13-10)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,13)
• InChI Key： ROXAFVODFXYSFO-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C2C=CC=CC=2)=NN1)=O

Computed Properties

• Exact Mass: 202.074
• Monoisotopic Mass: 202.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Melting Point: 180-182°C